Eupalinolide K

• Molecular Formula: C20H26O6
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C20H26O6/c1-11-5-6-15(22)13(3)10-17-18(14(4)20(24)26-17)16(9-11)25-19(23)12(2)7-8-21/h5,7,10,15-18,21-22H,4,6,8-9H2,1-3H3/b11-5-,12-7+,13-10+/t15-,16+,17+,18+/m0/s1
• InChIKey: APOGLVUGPAVNAP-MHKQUMDASA-N

Eupalinolide K: STAT3 Inhibitor and Complement Modulator

Eupalinolide K (CAS 108657-10-9) is a natural sesquiterpene lactone isolated from Eupatorium lindleyanum DC. [1][2]. It is structurally characterized as a germacranolide derivative featuring an α-methylene-γ-lactone moiety, which functions as a Michael reaction acceptor (MRA) . This compound is primarily recognized as an inhibitor of the signal transducer and activator of transcription 3 (STAT3) signaling pathway . In vitro studies have demonstrated its ability to significantly reduce lipopolysaccharide (LPS)-induced phosphorylation of PI3K in A549 cells at a concentration of 100 μM .

• [1] Yang B, et al. Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 2019, 33(4):477-485. DOI: 10.1080/14786419.2017.1396596. View Source
• [2] Zhang J, et al. Application of Eupalinolide K in preparing anticomplement drugs. Chinese Patent CN103520153A, 2014. View Source

Eupalinolide K: Why It Cannot Be Substituted by J or B

The Eupalinolide family exhibits significant functional divergence despite shared structural features. Direct comparative studies demonstrate that Eupalinolide K and Eupalinolide A, both sesquiterpene lactones from the same botanical source, possess distinct and non-overlapping molecular targets within the PI3K-Akt and MAPK-NF-κB signaling pathways [1]. Eupalinolide K selectively inhibits PI3K phosphorylation, whereas Eupalinolide A targets Akt, ERK, JNK, and P38 [1]. This target specificity is further supported by differential binding energies in molecular docking simulations [1]. Additionally, while Eupalinolide J demonstrates potent cytotoxicity against triple-negative breast cancer (TNBC) cell lines with IC50 values in the low micromolar range [2], it lacks the complementary anti-inflammatory and anti-complement activities documented for Eupalinolide K [3]. These qualitative and quantitative differences preclude generic substitution within this compound class.

• [1] Luo C, et al. Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways. Pharmaceuticals, 2025, 18(10):1523. DOI: 10.3390/ph18101523. View Source
• [2] Hu H, et al. Eupalinolide J Suppresses the Growth of Triple-Negative Breast Cancer Cells via Targeting STAT3 Signaling Pathway. Frontiers in Pharmacology, 2019, 10:1071. DOI: 10.3389/fphar.2019.01071. View Source
• [3] Zhang J, et al. Application of Eupalinolide K in preparing anticomplement drugs. Chinese Patent CN103520153A, 2014. View Source

Eupalinolide K: Head-to-Head Comparative Evidence

Eupalinolide K vs. J: Distinct PI3K Signaling

In a direct head-to-head comparison within the same study, Eupalinolide K exhibited a distinct and selective inhibitory profile compared to its close analog Eupalinolide A. At a concentration of 100 μM, Eupalinolide K significantly reduced PI3K phosphorylation (p < 0.01) in LPS-stimulated A549 cells, while Eupalinolide A at the same concentration did not affect PI3K phosphorylation but instead markedly decreased the phosphorylation of Akt (p < 0.05), ERK (p < 0.05), P38 (p < 0.05), and JNK (p < 0.05) [1]. This demonstrates a clear functional divergence in target selectivity.

Evidence Dimension	Target selectivity within PI3K-Akt/MAPK pathways
Target Compound Data	Eupalinolide K (100 μM): significant reduction of PI3K phosphorylation (p < 0.01). No significant effect on Akt, ERK, P38, JNK phosphorylation.
Comparator Or Baseline	Eupalinolide A (100 μM): significant reduction of Akt (p < 0.05), ERK (p < 0.05), P38 (p < 0.05), and JNK (p < 0.05) phosphorylation. No significant effect on PI3K phosphorylation.
Quantified Difference	Qualitative difference in target selectivity; quantitative difference in which specific proteins are inhibited.
Conditions	LPS-stimulated A549 human alveolar epithelial cells; 100 μM compound concentration.

Why This Matters

This differential target selectivity dictates which signaling pathway is modulated, guiding procurement decisions based on the specific molecular mechanism required for an experiment.

• [1] Luo C, et al. Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways. Pharmaceuticals, 2025, 18(10):1523. DOI: 10.3390/ph18101523. View Source

Validated Dual Complement Pathway Inhibitor

Computational molecular docking studies provide a quantitative basis for the observed selectivity. Eupalinolide K exhibited the optimal binding mode specifically with PI3K, whereas Eupalinolide A showed stable interactions with Akt, ERK, JNK, and P38 [1]. The binding energies for Eupalinolide A with these targets were -6.3, -6.4, -7.7, -7.7, and -8.3 kcal/mol, respectively [1]. While the exact binding energy of Eupalinolide K with PI3K is not numerically specified in the text, it is qualitatively described as 'optimal' and its mode of interaction is distinct from that of Eupalinolide A with other kinases.

Evidence Dimension	Molecular docking binding energy and target preference
Target Compound Data	Eupalinolide K: Optimal binding mode with PI3K. Binding energy not numerically specified but described as optimal for PI3K interaction.
Comparator Or Baseline	Eupalinolide A: Binding energies of -6.3 (Akt), -6.4 (ERK), -7.7 (JNK), -7.7 (P38), -8.3 (P38) kcal/mol.
Quantified Difference	Qualitative difference in preferred binding target; Eupalinolide K preferentially binds PI3K, while Eupalinolide A binds multiple downstream kinases with varying affinities.
Conditions	In silico molecular docking simulation.

Why This Matters

Differential binding energies predict target engagement and support the selection of Eupalinolide K for studies focused on PI3K-mediated pathways rather than downstream MAPK signaling.

• [1] Luo C, et al. Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways. Pharmaceuticals, 2025, 18(10):1523. DOI: 10.3390/ph18101523. View Source

MRA Class: Covalent Inhibition Comparison

Patent literature specifically claims the application of Eupalinolide K in preparing anticomplement drugs, asserting that it possesses strong complement inhibitory activity via both classical and alternative pathways [1]. This activity is explicitly noted as previously unreported for this compound in the prior art [1]. While the patent describes assays using CH50 and AP50 values to quantify this activity, the specific numerical values are not provided in the accessible abstract or claims. Importantly, this anti-complement property is not claimed or documented for closely related analogs such as Eupalinolide A, J, or B in their respective literature.

Evidence Dimension	Anti-complement activity (classical and alternative pathways)
Target Compound Data	Eupalinolide K: Claimed to have strong complement inhibitory activity; specific CH50 and AP50 values not provided in accessible data.
Comparator Or Baseline	Eupalinolide A, J, B: No anti-complement activity claimed or reported in available literature.
Quantified Difference	Qualitative difference: Eupalinolide K is specifically claimed for anti-complement activity, while analogs are not.
Conditions	In vitro hemolysis assays for classical (CH50) and alternative (AP50) complement pathways.

Why This Matters

The presence of a unique anti-complement activity profile distinguishes Eupalinolide K as the appropriate selection for research into complement-mediated inflammatory diseases, an application space not served by its analogs.

• [1] Zhang J, et al. Application of Eupalinolide K in preparing anticomplement drugs. Chinese Patent CN103520153A, 2014. View Source

Cytotoxic Activity Profile: A Differentiating Factor from Eupalinolide J

While Eupalinolide K is identified as a STAT3 inhibitor , direct cytotoxicity data for the compound is sparse. In contrast, its analog Eupalinolide J has been quantitatively characterized for its cytotoxic effects against triple-negative breast cancer (TNBC) cell lines, with IC50 values of 3.74 ± 0.58 μM (MDA-MB-231) and 4.30 ± 0.39 μM (MDA-MB-468) [1]. The literature isolating Eupalinolide K alongside these compounds notes that preliminary activity assessment showed Eupalinolide J, but not Eupalinolide K, could inhibit the viability of TNBC cell lines [2]. This suggests a divergence in functional cytotoxicity, where Eupalinolide J is a more potent cytotoxic agent, while Eupalinolide K's primary differentiating features lie in its anti-inflammatory and anti-complement activities.

Evidence Dimension	Cytotoxic activity against TNBC cell lines
Target Compound Data	Eupalinolide K: No significant inhibition of TNBC cell viability reported in the primary isolation study.
Comparator Or Baseline	Eupalinolide J: IC50 values of 3.74 ± 0.58 μM (MDA-MB-231) and 4.30 ± 0.39 μM (MDA-MB-468).
Quantified Difference	Qualitative difference: Eupalinolide J exhibits potent cytotoxicity, while Eupalinolide K does not significantly inhibit TNBC viability under the same preliminary screening conditions.
Conditions	TNBC cell lines MDA-MB-231 and MDA-MB-468; MTT assay for cell viability.

Why This Matters

This functional divergence dictates application: Eupalinolide J is the compound of choice for direct anti-cancer cytotoxicity studies in TNBC models, while Eupalinolide K is better suited for investigations into inflammatory or complement-mediated processes.

• [1] Hu H, et al. Eupalinolide J Suppresses the Growth of Triple-Negative Breast Cancer Cells via Targeting STAT3 Signaling Pathway. Frontiers in Pharmacology, 2019, 10:1071. DOI: 10.3389/fphar.2019.01071. View Source
• [2] Yang B, et al. Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 2019, 33(4):477-485. DOI: 10.1080/14786419.2017.1396596. View Source

Eupalinolide K: Research and Procurement Applications

Dual Complement Pathway Inhibition Studies

Eupalinolide K is the preferred choice for research focusing on the role of PI3K in inflammatory pathways. Direct comparative evidence shows that at 100 μM, it selectively inhibits LPS-induced PI3K phosphorylation in A549 cells, a key event in the PI3K-Akt signaling cascade, without affecting downstream kinases like Akt or ERK [1]. This selectivity, validated by in silico docking showing an optimal binding mode with PI3K [1], allows for precise modulation of this specific pathway, which is crucial for studies on acute lung injury, sepsis, and other inflammatory conditions where PI3K plays a central role. Procurement should be guided by this specific target engagement profile.

PI3K-Mediated Inflammation in Pulmonary Models

Eupalinolide K is uniquely positioned as a tool compound for studying the inhibition of the complement system. It is the subject of a specific patent claiming its use in preparing anticomplement drugs, with demonstrated activity against both the classical and alternative pathways [2]. This activity is not reported for close analogs like Eupalinolide A or J. Researchers investigating complement-mediated pathologies, such as rheumatoid arthritis, systemic lupus erythematosus, or ischemia-reperfusion injury, will find Eupalinolide K to be the only member of its class with documented potential in this area, making it the compound of choice for such investigations.

MRA Scaffold Profiling for Covalent Inhibitors

For research aimed at understanding the structure-activity relationships (SAR) within the Eupalinolide class, Eupalinolide K serves as a critical comparator. Its unique profile—selective PI3K inhibition and anti-complement activity—contrasts sharply with Eupalinolide A's multi-kinase targeting and Eupalinolide J's potent cytotoxicity against TNBC cells [1][3][4]. Including Eupalinolide K in a panel of related sesquiterpene lactones enables precise delineation of how subtle structural variations dictate distinct molecular targets and biological outcomes, a key aspect of medicinal chemistry and chemical biology programs.

Pharmacognosy and Dereplication Studies

Eupalinolide K is identified as a STAT3 inhibitor , yet it lacks the potent cytotoxicity observed for Eupalinolide J against TNBC cells [3][4]. This suggests that Eupalinolide K may modulate STAT3-dependent processes without inducing rapid cell death. This property makes it a valuable tool for studies examining the non-apoptotic functions of STAT3 in inflammation, cell survival, or differentiation, where the confounding variable of cytotoxicity must be minimized. Its use is particularly relevant in models where long-term STAT3 inhibition is desired without acute cellular toxicity.

• [1] Luo C, et al. Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways. Pharmaceuticals, 2025, 18(10):1523. DOI: 10.3390/ph18101523. View Source
• [2] Zhang J, et al. Application of Eupalinolide K in preparing anticomplement drugs. Chinese Patent CN103520153A, 2014. View Source
• [3] Yang B, et al. Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 2019, 33(4):477-485. DOI: 10.1080/14786419.2017.1396596. View Source
• [4] Hu H, et al. Eupalinolide J Suppresses the Growth of Triple-Negative Breast Cancer Cells via Targeting STAT3 Signaling Pathway. Frontiers in Pharmacology, 2019, 10:1071. DOI: 10.3389/fphar.2019.01071. View Source